Cas no 1550813-23-4 (4-(6-methoxypyridin-2-yl)butanoic acid)

• Product Name: 4-(6-methoxypyridin-2-yl)butanoic acid
• CAS No: 1550813-23-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6506926
• PubChem ID: 83879274
• Update Time: 2025-10-29

4-(6-methoxypyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-methoxypyridin-2-yl)butanoic acid
• EN300-1810920
• 1550813-23-4

• Inchi： 1S/C10H13NO3/c1-14-9-6-2-4-8(11-9)5-3-7-10(12)13/h2,4,6H,3,5,7H2,1H3,(H,12,13)
• InChI Key： GYYXZQPCPAUCDE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CCCC(=O)O)=N1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-(6-methoxypyridin-2-yl)butanoic acid

4-(6-Methoxypyridin-2-yl)Butanoic Acid: A Comprehensive Overview

4-(6-Methoxypyridin-2-yl)butanoic acid, also known by its CAS number 1550813-23-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 4-(6-methoxypyridin-2-yl)butanoic acid consists of a pyridine ring substituted with a methoxy group at the 6-position and a butanoic acid moiety attached at the 2-position of the pyridine ring. This arrangement imparts the compound with both aromatic and aliphatic properties, making it versatile for various chemical reactions. The presence of the methoxy group introduces electron-donating effects, which can influence the compound's reactivity and stability.

Recent studies have explored the synthesis of 4-(6-methoxypyridin-2-yl)butanoic acid through various routes, including Suzuki coupling reactions and nucleophilic substitutions. These methods have been optimized to enhance yield and purity, making the compound more accessible for research purposes. For instance, researchers have reported a highly efficient synthesis pathway utilizing palladium catalysts, which significantly reduces reaction time while maintaining high product quality.

In terms of biological activity, 4-(6-methoxypyridin-2-yl)butanoic acid has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. A study published in 2023 demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) has opened avenues for exploring its role in treating neurological disorders.

The application of computational chemistry techniques has further elucidated the interaction mechanisms of 4-(6-methoxypyridin-2-yl)butanoic acid with biological targets. Molecular docking studies have revealed key binding motifs that contribute to its bioactivity, providing insights for structure-based drug design. These findings underscore the importance of rational design in optimizing the compound's pharmacokinetic properties.

From a materials science perspective, 4-(6-methoxypyridin-2-yl)butanoic acid has been investigated as a precursor for constructing functional materials such as coordination polymers and metalloorganic frameworks (MOFs). Its carboxylic acid group facilitates metal-ligand interactions, enabling the formation of porous structures with potential applications in gas storage and catalysis.

In conclusion, 4-(6-methoxypyridin-2-yl)butanoic acid, CAS number 1550813-23-4, stands as a multifaceted compound with diverse applications across chemistry and biology. Ongoing research continues to uncover new dimensions of its utility, positioning it as a valuable asset in both academic and industrial settings.